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Compound of Interest

Compound Name: Tadalafil-d3

Cat. No.: B561897 Get Quote

An In-depth Technical Guide to the Material Safety Data Sheet (MSDS) for Tadalafil-d3

This technical guide provides a comprehensive overview of the Material Safety Data Sheet

(MSDS) for Tadalafil-d3, intended for researchers, scientists, and drug development

professionals. Tadalafil-d3 is the deuterated form of Tadalafil, a potent and selective inhibitor of

phosphodiesterase type 5 (PDE5).[1][2] It is primarily used as an internal standard for the

quantification of Tadalafil in biological samples using mass spectrometry techniques like GC-

MS or LC-MS.[1][3]

Chemical and Physical Properties
The physical and chemical properties of Tadalafil-d3 are summarized below. This data is

essential for the safe handling, storage, and use of the compound in a laboratory setting.
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Property Value Source

CAS Number 960226-55-5 [1][3][4][5][6]

Molecular Formula C₂₂H₁₆D₃N₃O₄ [1]

Molecular Weight 392.4 g/mol [1][7]

Appearance A solid [1]

Purity ≥99% deuterated forms (d₁-d₃) [1]

Solubility
Soluble in DMSO and

Methanol
[1]

Stability
≥ 4 years when stored as

directed
[1]

Storage -20°C [1][5]

Hazard Identification and Classification
Tadalafil-d3 is classified as harmful. The GHS classification indicates that it can be harmful if

swallowed, in contact with skin, or if inhaled.[4] It is also known to cause skin and serious eye

irritation and may cause respiratory irritation.[4]

Hazard Class GHS Classification Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Acute Toxicity, Dermal Category 4
H312: Harmful in contact with

skin

Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 2A

H319: Causes serious eye

irritation

Specific target organ toxicity

(single exposure)
Category 3

H335: May cause respiratory

irritation
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Source: Cayman Chemical Safety Data Sheet[4]

The hazard pictograms associated with Tadalafil-d3 are:

alt text

First-Aid Measures
In the event of exposure to Tadalafil-d3, the following first-aid measures should be taken. It is

important to note that symptoms of poisoning may be delayed for several hours, and medical

observation for at least 48 hours after an accident is recommended.[4]

Inhalation: Move the affected person to fresh air. If breathing is difficult, provide artificial

respiration. Keep the person warm and at rest. Seek medical attention if symptoms persist.

[4]

Skin Contact: Immediately remove contaminated clothing. Wash the affected area thoroughly

with soap and water.[4]

Eye Contact: Rinse the eyes cautiously with water for several minutes. Remove contact

lenses if present and easy to do. Continue rinsing. If eye irritation persists, seek medical

advice.[4]

Ingestion: If swallowed, rinse the mouth with water. Do not induce vomiting. Call a poison

control center or doctor immediately.[8][9]
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Exposure Route Immediate Actions
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Caption: First-aid workflow for Tadalafil-d3 exposure.

Handling and Storage
Proper handling and storage procedures are crucial to ensure the safety of laboratory

personnel and maintain the integrity of the compound.

Handling:

Ensure good ventilation and exhaustion at the workplace.[4]

Avoid the formation of dust.[8]

Wear appropriate personal protective equipment (PPE), including gloves, lab coat, and

safety goggles.[10][11]
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Wash hands thoroughly after handling.[10]

Do not eat, drink, or smoke in the handling area.[8][10]

Storage:

Store in a tightly sealed container.[4]

The recommended storage temperature is -20°C.[1][5]

Keep in a dry and well-ventilated place.[10]

Store away from incompatible materials such as strong oxidizing agents.[11]

Experimental Protocols
The provided search results are primarily safety data sheets and product information pages.

These documents do not contain detailed experimental protocols for the determination of the

MSDS data (e.g., toxicity studies). Such information is typically generated by the manufacturer

or specialized testing laboratories and is often proprietary. The references cited in some

product descriptions pertain to the use of Tadalafil in biological research, not the generation of

safety data.[1]

Toxicological Information
The primary toxicological concerns with Tadalafil-d3 are related to its acute toxicity upon

ingestion, skin contact, or inhalation.[4]

Toxicity Type Classification Notes

Acute Toxicity (Oral) Category 4 Harmful if swallowed.[4]

Acute Toxicity (Dermal) Category 4 Harmful in contact with skin.[4]

Acute Toxicity (Inhalation) Category 4 Harmful if inhaled.[4]

Skin Corrosion/Irritation Category 2 Causes skin irritation.[4]

Eye Damage/Irritation Category 2A
Causes serious eye irritation.

[4]
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There is no data available to suggest that Tadalafil-d3 is carcinogenic, mutagenic, or has

reproductive toxicity.[4]

Tadalafil-d3 Hazards

Acute Toxicity (Category 4) Irritation (Category 2/2A)

Tadalafil-d3

Oral

Harmful if swallowed

Dermal

Harmful in contact

Inhalation

Harmful if inhaled

Skin Irritation

Causes irritation

Serious Eye Irritation

Causes serious irritation

Respiratory Irritation

May cause irritation

Click to download full resolution via product page

Caption: Key hazard relationships for Tadalafil-d3.

Disposal Considerations
Tadalafil-d3 should not be disposed of with household garbage and should not be allowed to

enter the sewage system.[4] Disposal must be carried out in accordance with official national

and local regulations for chemical waste.[4]

Disclaimer: This document is intended for informational purposes only and is not a substitute

for the official Material Safety Data Sheet (MSDS) provided by the manufacturer. Always refer

to the original MSDS for the most accurate and up-to-date information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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